molecular formula C11H9NO B1581987 2-Phenoxypyridine CAS No. 4783-68-0

2-Phenoxypyridine

Cat. No. B1581987
CAS RN: 4783-68-0
M. Wt: 171.19 g/mol
InChI Key: MEAAWTRWNWSLPF-UHFFFAOYSA-N
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Description

2-Phenoxypyridine is a chemical compound with the molecular formula C11H9NO . It has a molecular weight of 171.2 .


Synthesis Analysis

An efficient synthesis of 2-Phenoxypyridine derivatives has been reported using aryne chemistry . The starting materials used are quinazolin-4(3H)-one, quinoxalin-2(1H)-one, and pyridin-2(1H)-one, and aryne generated in situ from 2-(trimethylsilyl)phenyl trifluoromethanesulfonate and cesium fluoride . This synthetic methodology provides a new environmentally benign way for the preparation of several unnatural series of 2-Phenoxypyridine compounds with high yields and broad substrate scope .


Molecular Structure Analysis

The molecular structure of 2-Phenoxypyridine is analyzed using various techniques such as MD Topology, NMR, and X-Ray . The InChI code for 2-Phenoxypyridine is 1S/C11H9NO/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h1-9H .


Chemical Reactions Analysis

2-Phenoxypyridine participates in various chemical reactions. For instance, a Pd (II)-catalyzed oxidative alkoxycarbonylation of phenol derivatives with atmospheric pressure of CO–O2 and alcohols has been achieved . This reaction provides an efficient strategy for the synthesis of carboxylic esters and can be applied to the late-stage modification of complex molecules .


Physical And Chemical Properties Analysis

2-Phenoxypyridine is a solid substance stored at room temperature .

Scientific Research Applications

Herbicidal Activities

2-Phenoxypyridine derivatives have been evaluated for their herbicidal activities. Studies show that while most 3- and 4-phenoxypyridines don't exhibit remarkable herbicidal effects, some 2-phenoxypyridines demonstrate high potential as effective herbicides. For instance, 2-(4-Nitrophenoxy)-3,5-dichloropyridine has shown promising herbicidal activity, indicating the potential of 2-phenoxypyridines in agricultural applications (Fujikawa et al., 1970).

Pesticide Development

2-Phenoxypyridine, as a bioisostere of diaryl ethers, has been widely introduced into bioactive molecules as an active scaffold in pesticide development. The bioactivities, structure-activity relationships, and mechanisms of compounds containing phenoxypyridine are crucial in exploring lead compounds for novel pesticides with potential bioactivities (Liu et al., 2022).

Palladium-Catalyzed Arylation

2-Phenoxypyridines have been synthesized efficiently through palladium(II)-catalyzed ortho arylation using potassium aryltrifluoroborates by C-H functionalization. This process yields ortho-arylated 2-phenoxypyridines with potential applications in various chemical syntheses (Chu et al., 2009).

Cyclopalladation in Organometallic Chemistry

Cyclopalladation of 2-phenoxypyridine has been explored, yielding metallocycles with potential applications in organometallic chemistry. This process extends to various pyridines and pyrimidines, contributing to the development of new compounds with unique properties (Geest et al., 1999).

Antiviral Activity

Phenoxypyridines, including 2-phenoxypyridines, have been tested for antipicornavirus activity. Certain compounds in this class have shown broad-spectrum activity against coxsackievirus, suggesting potential in antiviral drug development (Markley et al., 1986).

Anticancer Research

2-Phenoxypyridine derivatives have been synthesized and evaluated for antiproliferative activity against various cancer cell lines. These compounds inhibit multiple tyrosine kinases, indicating their potential as antitumor agents (Duan et al., 2017).

Conformational Analysis

The conformational preferences of 2-phenoxypyridines have been determined through spectral measurements and molecular orbital calculations. This research is significant for understanding the physical and chemical properties of these compounds (Uno et al., 1992).

Safety And Hazards

The safety data sheet for 2-Phenoxypyridine indicates that it should be handled with care to avoid direct contact . It should be used in a well-ventilated area and not handled in a confined space . In case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult .

properties

IUPAC Name

2-phenoxypyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9NO/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h1-9H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEAAWTRWNWSLPF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=CC=N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20197300
Record name Phenyl 2-pyridyl ether
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Molecular Weight

171.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Phenoxypyridine

CAS RN

4783-68-0
Record name 2-Phenoxypyridine
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Record name Phenyl 2-pyridyl ether
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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